Cas no 1804665-75-5 (2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804665-75-5
• MF: C₉H₆F₆N₂O₃
• MW: 304.145963191986
• CID: 4844021
• Update Time: 2025-05-19

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H6F6N2O3/c10-8(11,12)6-4(20-9(13,14)15)2-17-3(1-16)5(6)7(18)19/h2H,1,16H2,(H,18,19)
• InChI Key： ZNNTXTRPUUEVGX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C(=O)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804665-75-5)

2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid, identified by its CAS number 1804665-75-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including an aminomethyl side chain, a trifluoromethoxy substituent, and a trifluoromethyl group, imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structural configuration of 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804665-75-5) is meticulously engineered to enhance its pharmacological potential. The aminomethyl group serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores or biomolecules through amide or urea linkages. This feature is particularly advantageous in the development of targeted therapies, where precise molecular modifications are critical for optimizing drug efficacy and minimizing side effects.

Furthermore, the incorporation of electron-withdrawing trifluoromethyl and trifluoromethoxy groups into the pyridine core significantly influences the compound's electronic properties and metabolic stability. These substituents are well-documented in medicinal chemistry for their ability to enhance binding affinity, improve lipophilicity, and prolong half-life in biological systems. Such structural elements are often employed in the design of small-molecule inhibitors targeting enzymes or receptors involved in critical disease pathways.

In recent years, there has been a surge in research focused on exploiting fluorinated pyridines as pharmacological building blocks. The unique physicochemical properties conferred by fluorine atoms have been leveraged to develop novel therapeutic agents with improved pharmacokinetic profiles. For instance, studies have demonstrated that compounds containing trifluoromethoxy or trifluoromethyl groups exhibit enhanced metabolic stability against oxidative degradation, a common challenge encountered with many drug candidates.

The utility of 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804665-75-5) extends beyond its role as a mere intermediate. It has been explored as a key precursor in the synthesis of potential therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases. The compound's ability to undergo selective modifications at multiple sites allows for the generation of a diverse library of derivatives with tailored biological activities.

One particularly intriguing application lies in its potential use as a scaffold for developing kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. The pyridine core of this compound provides a suitable platform for designing molecules that can selectively inhibit aberrant kinase activity without disrupting normal cellular processes. The presence of both polar (aminomethyl) and non-polar (trifluoromethyl) regions enhances its solubility profile, facilitating its absorption and distribution within biological systems.

Recent advancements in computational chemistry have further accelerated the discovery process involving compounds like 2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804665-75-5). Molecular modeling techniques have been employed to predict binding interactions between this compound and target proteins with high accuracy. These simulations have guided the optimization of lead structures by identifying key pharmacophoric elements and predicting potential side effects before experimental validation becomes necessary.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the aminomethyl group, protecting group strategies to safeguard reactive sites during subsequent modifications, and fluorination protocols to incorporate the electron-withdrawing trifluoro substituents. Each synthetic step is meticulously designed to maximize yield while maintaining regioselectivity—a crucial consideration when dealing with complex molecular architectures.

The growing interest in fluorinated pyridines has also spurred innovation in green chemistry approaches for their synthesis. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption without compromising efficiency. Such sustainable practices align with broader industry efforts to reduce environmental impact while maintaining high standards of chemical production.

In conclusion,2-(Aminomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804665-75-5) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features offer numerous opportunities for functionalization into bioactive molecules with potential therapeutic applications across diverse disease areas. As research continues to uncover new insights into fluorinated heterocycles,this compound will likely remain at the forefront of medicinal chemistry innovation.